Cas no 2228758-29-8 (2-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutylacetic acid)

• Product Name: 2-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutylacetic acid
• CAS No: 2228758-29-8
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5600239
• PubChem ID: 165969081
• Update Time: 2023-11-27

2-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2228758-29-8
• 2-[1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutyl]acetic acid
• EN300-1780222
• 2-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutylacetic acid

• Inchi： 1S/C13H20N2O2/c1-12(2,3)11-9(8-14-15-11)13(5-4-6-13)7-10(16)17/h8H,4-7H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key： VNOGOBFRLDPQAP-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=NNC=2C(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų